Cas no 52648-04-1 (1-Bromo-6-methylheptane)

1-Bromo-6-methylheptane Chemical and Physical Properties
Names and Identifiers
-
- Heptane,1-bromo-6-methyl-
- 1-Bromo-6-methylheptane
- Bromo-iso-octane
- Heptane,1-bromo-6-methyl
- 1-Bromoisooctane
- DTXSID6068779
- MFCD00049139
- SCHEMBL3180801
- i-octylbromide
- FT-0724184
- SY162885
- AM806997
- isooctylbromid
- AKOS009031589
- 52648-04-1
- EN300-19884
- 65871-38-7
- Heptane, 1-bromo-6-methyl-
-
- MDL: MFCD00049139
- Inchi: InChI=1S/C8H17Br/c1-8(2)6-4-3-5-7-9/h8H,3-7H2,1-2H3
- InChI Key: BFYPQDKZLOZOLQ-UHFFFAOYSA-N
- SMILES: CC(C)CCCCCBr
Computed Properties
- Exact Mass: 192.05100
- Monoisotopic Mass: 192.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 50.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 4.6
Experimental Properties
- Density: 1.1024 (estimate)
- Boiling Point: 191.87°C (estimate)
- Refractive Index: 1.4383 (estimate)
- PSA: 0.00000
- LogP: 3.59770
1-Bromo-6-methylheptane Security Information
1-Bromo-6-methylheptane Customs Data
- HS CODE:2903399090
- Customs Data:
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Bromo-6-methylheptane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB540804-1 g |
1-Bromo-6-methylheptane; . |
52648-04-1 | 1g |
€321.30 | 2023-04-14 | ||
Enamine | EN300-19884-2.5g |
1-bromo-6-methylheptane |
52648-04-1 | 95% | 2.5g |
$329.0 | 2023-02-08 | |
TRC | B311940-1g |
1-Bromo-6-methylheptane |
52648-04-1 | 1g |
$ 915.00 | 2022-06-07 | ||
Enamine | EN300-19884-0.1g |
1-bromo-6-methylheptane |
52648-04-1 | 95% | 0.1g |
$55.0 | 2023-02-08 | |
Enamine | EN300-19884-10.0g |
1-bromo-6-methylheptane |
52648-04-1 | 95% | 10.0g |
$1267.0 | 2023-02-08 | |
Aaron | AR00DAA6-1g |
1-Bromo-6-methylheptane |
52648-04-1 | 95% | 1g |
$167.00 | 2025-01-24 | |
Aaron | AR00DAA6-2.5g |
1-Bromo-6-methylheptane |
52648-04-1 | 95% | 2.5g |
$306.00 | 2025-01-24 | |
abcr | AB540804-1g |
1-Bromo-6-methylheptane; . |
52648-04-1 | 1g |
€319.10 | 2025-02-20 | ||
1PlusChem | 1P00DA1U-500mg |
1-BROMO-6-METHYLHEPTANE |
52648-04-1 | 95% | 500mg |
$156.00 | 2024-04-30 | |
1PlusChem | 1P00DA1U-50mg |
1-BROMO-6-METHYLHEPTANE |
52648-04-1 | 95% | 50mg |
$89.00 | 2024-04-30 |
1-Bromo-6-methylheptane Related Literature
-
Peng Si,Jialei Liu,Guowei Deng,Heyan Huang,Huajun Xu,Shuhui Bo,Ling Qiu,Zhen Zhen,Xinhou Liu RSC Adv. 2014 4 25532
Additional information on 1-Bromo-6-methylheptane
1-Bromo-6-Methylheptane: A Comprehensive Overview
1-Bromo-6-methylheptane, also known by its CAS number CAS No. 52648-04-1, is an organic compound that belongs to the alkyl bromide family. This compound is widely recognized in the field of organic chemistry for its role in various synthetic reactions and its applications in the pharmaceutical and chemical industries. The structure of 1-bromo-6-methylheptane consists of a seven-carbon chain with a bromine atom attached to the first carbon and a methyl group attached to the sixth carbon, making it a versatile molecule for various chemical transformations.
The synthesis of 1-bromo-6-methylheptane can be achieved through several methods, including the alkylation of bromine with an appropriate alkyl halide or through elimination reactions involving alcohols or other halides. Recent studies have highlighted the efficiency of using phase-transfer catalysts in the preparation of this compound, which not only enhances reaction yields but also minimizes environmental impact by reducing waste generation.
In terms of physical properties, 1-bromo-6-methylheptane is a colorless liquid with a boiling point of approximately 95°C at standard atmospheric pressure. Its density is slightly higher than water, and it is poorly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various extraction processes and as a solvent in certain industrial applications.
The chemical reactivity of 1-bromo-6-methylheptane is primarily determined by the presence of the bromine atom, which acts as a good leaving group in nucleophilic substitution reactions. This makes it an excellent substrate for SN2 reactions, where it can be displaced by nucleophiles such as hydroxide ions, alkoxide ions, or ammonia to form corresponding alcohols, ethers, or amines. Recent research has explored the use of this compound in the synthesis of bioactive molecules, where its reactivity plays a crucial role in constructing complex molecular frameworks.
In addition to its role in organic synthesis, 1-bromo-6-methylheptane has found applications in polymer chemistry as an initiator for free radical polymerization reactions. Its ability to generate stable radicals under thermal or photochemical conditions makes it valuable in the production of polymers with tailored properties for use in coatings, adhesives, and advanced materials.
The stability and shelf life of 1-bromo-6-methylheptane are influenced by factors such as temperature, humidity, and exposure to light. Proper storage conditions are essential to maintain its quality and prevent degradation over time. Recent studies have emphasized the importance of using inert packaging materials and controlled storage environments to ensure optimal stability and performance.
In conclusion, 1-bromo-6-methylheptane, with its unique structure and versatile reactivity, continues to be an important compound in both academic research and industrial applications. Its role in synthesizing complex molecules, coupled with advancements in its preparation and application techniques, underscores its significance in modern organic chemistry.
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